Cas no 440638-20-0 (4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
• CAS No: 440638-20-0
• MF: C₁₆H₁₆N₄S
• MW: 296.390041351318
• CID: 3051055
• PubChem ID: 788513
• Update Time: 2025-04-21

4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
• 440638-20-0
• SR-01000585680
• STK017665
• G71468
• Cambridge id 7117961
• 4-[5-(benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine
• 4-[5-(BENZYLSULFANYL)-4-ETHYL-1,2,4-TRIAZOL-3-YL]PYRIDINE
• Enamine_003461
• AG-690/40751342
• HMS1403N07
• SR-01000585680-1
• benzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide
• WAY-607632
• AKOS001019195
• MFCD02227116
• 4-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine
• 4-(5-benzylsulfanyl-4-ethyl-1,2,4-triazol-3-yl)pyridine
• Z54461528
• AS-87157
• 650-441-3

• Inchi： 1S/C16H16N4S/c1-2-20-15(14-8-10-17-11-9-14)18-19-16(20)21-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
• InChI Key： WWOIKNZOVDZDAT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NN=C(C2C=CN=CC=2)N1CC

Computed Properties

• Exact Mass: 296.10956770g/mol
• Monoisotopic Mass: 296.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.9Ų